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Compound of Interest

Compound Name: PF-07238025

Cat. No.: B12376519

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of a stock solution of PF-
07238025, a potent branched-chain ketoacid dehydrogenase kinase (BDK) inhibitor, for use in
cell culture applications. Detailed protocols for solubilization, sterilization, and storage are
presented, along with essential data on the compound's chemical properties and its
mechanism of action. The provided information is intended to ensure accurate and reproducible
experimental outcomes.

Introduction

PF-07238025 is a selective inhibitor of branched-chain ketoacid dehydrogenase kinase (BDK),
with an EC50 of 19 nM.[1] By inhibiting BDK, PF-07238025 prevents the phosphorylation and
subsequent inactivation of the branched-chain ketoacid dehydrogenase (BCKDH) complex.
This leads to an increase in the catabolism of branched-chain amino acids (BCAAs), which has
therapeutic implications for various metabolic diseases. Accurate preparation of PF-07238025
stock solutions is critical for in vitro studies investigating its biological effects.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PF-07238025 is provided in the table
below.
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Property Value Source
Molecular Weight 354.42 g/mol [1]
Molecular Formula C19H18N203S [1]
Appearance Solid [1]
Purity >98% [1]
EC50 19 nM for BDK [1]

Signaling Pathway of PF-07238025

PF-07238025 targets the BDK, a key regulatory enzyme in the BCAA catabolic pathway. The
diagram below illustrates the mechanism of action.
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(Weigh PF-07238025)
Add DMSO

(Vortex/Sonicate to Dissolve)

Sterile Filter (0.22 pm)

Aliquot into Sterile Tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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